Cas no 2680694-69-1 (ethyl 5-thia-8-azaspiro3.4octane-2-carboxylate)

• Product Name: ethyl 5-thia-8-azaspiro3.4octane-2-carboxylate
• CAS No: 2680694-69-1
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 5647042
• PubChem ID: 165918197
• Update Time: 2025-06-08

ethyl 5-thia-8-azaspiro3.4octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680694-69-1
• EN300-28272452
• ethyl 5-thia-8-azaspiro[3.4]octane-2-carboxylate
• ethyl 5-thia-8-azaspiro3.4octane-2-carboxylate

• Inchi： 1S/C9H15NO2S/c1-2-12-8(11)7-5-9(6-7)10-3-4-13-9/h7,10H,2-6H2,1H3
• InChI Key： LETHFWZNSPITAK-UHFFFAOYSA-N
• SMILES： S1CCNC21CC(C(=O)OCC)C2

Computed Properties

• Exact Mass: 201.08234989g/mol
• Monoisotopic Mass: 201.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6Ų

Additional information on ethyl 5-thia-8-azaspiro3.4octane-2-carboxylate

Professional Introduction to Ethyl 5-thia-8-azaspiro3.4octane-2-carboxylate (CAS No. 2680694-69-1)

Ethyl 5-thia-8-azaspiro3.4octane-2-carboxylate (CAS No. 2680694-69-1) is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that integrates both sulfur and nitrogen atoms into a single cyclic system. The presence of these heteroatoms imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel pharmaceutical agents.

The molecular structure of ethyl 5-thia-8-azaspiro3.4octane-2-carboxylate consists of a spirocyclic core, where two rings are connected at a single carbon atom. The spiro center is flanked by a thia (sulfur-containing) ring and an azaspiro (nitrogen-containing) ring, which together create a rigid yet flexible framework. This structural motif is particularly intriguing because it allows for the introduction of various functional groups at different positions, enabling fine-tuning of biological activity.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as bioactive molecules. The spirocyclic core enhances the metabolic stability and binding affinity of drug candidates, making them attractive for medicinal chemistry applications. Specifically, compounds like ethyl 5-thia-8-azaspiro3.4octane-2-carboxylate have been explored for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects.

The carboxylate ester group at the 2-position of the molecule not only contributes to its solubility in polar solvents but also serves as a versatile handle for further chemical modifications. This feature is particularly useful in drug discovery pipelines, where rapid and efficient derivatization is often required to optimize lead compounds.

Recent studies have highlighted the significance of sulfur and nitrogen-containing heterocycles in medicinal chemistry. These heterocycles are known to exhibit a wide range of biological activities due to their ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The incorporation of both sulfur and nitrogen into a single spirocyclic framework in ethyl 5-thia-8-azaspiro3.4octane-2-carboxylate suggests that it may possess enhanced binding capabilities to biological receptors.

The synthesis of ethyl 5-thia-8-azaspiro3.4octane-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the spirocyclic core efficiently. These synthetic strategies are critical for producing complex molecules like this one in sufficient quantities for further investigation.

The pharmacological evaluation of ethyl 5-thia-8-azaspiro3.4octane-2-carboxylate has revealed promising results in preclinical studies. Its ability to modulate various biological pathways makes it a compelling candidate for therapeutic intervention. For instance, preliminary data suggest that this compound may interfere with key signaling pathways involved in inflammation and cancer progression.

The potential applications of ethyl 5-thia-8-azaspiro3.4octane-2-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it an excellent candidate for use as an intermediate in the synthesis of more complex bioactive molecules. Additionally, its stability under various conditions suggests that it could be utilized in industrial applications where chemical robustness is essential.

In conclusion, ethyl 5-thia-8-azaspiro3.4octane-2-carboxylate (CAS No. 2680694-69-1) represents a significant advancement in the field of heterocyclic chemistry and drug discovery. Its intricate structure, combined with its promising pharmacological properties, positions it as a valuable tool for researchers exploring new therapeutic strategies.